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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethylamine

Cat. No.: B193588

For researchers, scientists, and drug development professionals seeking 3,4-
Dimethoxyphenethylamine (DMPEA), several chemical suppliers offer this compound in
various grades suitable for research and development. It is crucial to obtain a certificate of
analysis (CoA) from any supplier to verify the purity and identity of the compound.

Here is a summary of potential suppliers. Please note that availability and product
specifications should be confirmed directly with the supplier.
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Supplier

Product Name(s)

Typical Purity Notes

Often provides

detailed analytical

3,4- data and safety
Sigma-Aldrich (Merck)  Dimethoxyphenethyla  >98% information. A
mine common choice for
academic and
industrial research.
Specializes in
3,4- biochemicals and
Cayman Chemical Dimethoxyphenethyla  >98% research reagents,
mine often providing
biological activity data.
3,4- Offers a wide range of
Santa Cruz ] ) )
) Dimethoxyphenethyla  =98% biochemicals for
Biotechnology )
mine research purposes.
Known for high-qualit
3.4- gh-quality

TCI (Tokyo Chemical
Industry)

Dimethoxyphenethyla

mine

chemistry.

LGC Standards

3,4-
Dimethoxyphenethyla

mine

A leading provider of
reference materials
and proficiency testing

schemes.

Toronto Research
Chemicals (TRC)

3,4-
Dimethoxyphenethyla

mine

Specializes in
complex organic
chemicals for

biomedical research.

Disclaimer: This list is not exhaustive and does not constitute an endorsement of any particular

supplier. Researchers should conduct their own due diligence to ensure the supplier and

product meet the specific requirements of their intended application. Always handle chemical
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compounds in accordance with appropriate laboratory safety procedures and institutional
guidelines.

For detailed experimental protocols and signaling pathways, it is recommended to consult
peer-reviewed scientific literature through databases such as PubMed, Scopus, and Web of
Science. Searching for "3,4-Dimethoxyphenethylamine" or its CAS number (120-20-7) will
yield publications detailing its use in various experimental contexts.

 To cite this document: BenchChem. [Potential Suppliers of 3,4-Dimethoxyphenethylamine for
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193588#3-4-dimethoxyphenethylamine-suppliers-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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